Cas no 2171672-66-3 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1,2-oxazol-4-yl)methylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1,2-oxazol-4-yl)methylcarbamoyl}propanoic acid
• CAS No: 2171672-66-3
• MF: C₂₃H₂₁N₃O₆
• MW: 435.429345846176
• CID: 6547185
• PubChem ID: 165557788
• Update Time: 2025-06-10

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1,2-oxazol-4-yl)methylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1,2-oxazol-4-yl)methylcarbamoyl}propanoic acid
• EN300-1551887
• 2171672-66-3
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(1,2-oxazol-4-yl)methyl]carbamoyl}propanoic acid

• Inchi： 1S/C23H21N3O6/c27-21(28)9-20(22(29)24-10-14-11-25-32-12-14)26-23(30)31-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,11-12,19-20H,9-10,13H2,(H,24,29)(H,26,30)(H,27,28)
• InChI Key： VAQQSUHDDPDULL-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC1C=NOC=1)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 435.14303540g/mol
• Monoisotopic Mass: 435.14303540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 131Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1,2-oxazol-4-yl)methylcarbamoyl}propanoic acid

Comprehensive Analysis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1,2-oxazol-4-yl)methylcarbamoyl}propanoic acid (CAS No. 2171672-66-3)

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1,2-oxazol-4-yl)methylcarbamoyl}propanoic acid (CAS No. 2171672-66-3) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring both an Fmoc group and a 1,2-oxazol-4-yl moiety, makes it a valuable building block in drug discovery and biopharmaceutical research. This article delves into its properties, applications, and relevance in cutting-edge scientific fields.

In recent years, the demand for custom peptide synthesis and modified amino acids has surged, driven by advancements in cancer immunotherapy and targeted drug delivery. Researchers frequently search for terms like "Fmoc-amino acid applications" or "oxazole derivatives in medicinal chemistry," highlighting the growing interest in this compound. Its carboxylic acid and amide functionalities enable seamless integration into solid-phase peptide synthesis (SPPS), a technique pivotal for developing therapeutic peptides and biomaterials.

The Fmoc group in 2171672-66-3 serves as a temporary protecting group for the amino functionality, which can be selectively removed under mild basic conditions. This feature is critical for stepwise peptide assembly, a process often queried in searches like "how to deprotect Fmoc in SPPS." Meanwhile, the 1,2-oxazol-4-yl side chain introduces heterocyclic diversity, a hotspot in fragment-based drug design due to its potential to enhance binding affinity and metabolic stability.

From an SEO perspective, this compound aligns with trending topics such as "click chemistry in bioconjugation" and "non-natural amino acids for protein engineering." Its dual reactivity (Fmoc-amine and carboxylic acid) also makes it a candidate for linker molecules in antibody-drug conjugates (ADCs), a field dominating searches like "latest ADC linker technologies 2024." Laboratories often prioritize high-purity building blocks like 2171672-66-3 to ensure reproducibility in preclinical studies.

Beyond peptide chemistry, this compound’s oxazole ring resonates with interest in heterocyclic scaffolds, frequently searched alongside "bioisosteres for drug optimization." Its propanoic acid tail further enables carbodiimide-mediated coupling, a technique central to proteomics and biopolymer research. As the pharmaceutical industry shifts toward personalized medicine, derivatives of 2171672-66-3 may play a role in designing next-generation biologics.

In summary, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1,2-oxazol-4-yl)methylcarbamoyl}propanoic acid exemplifies innovation at the intersection of organic chemistry and biotechnology. Its versatility addresses key challenges in peptide therapeutics and molecular imaging, making it a compound of enduring relevance in both academic and industrial settings.